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Compound of Interest

Compound Name: Tris(4-iodophenyl)amine

Cat. No.: B1352930

An In-Depth Technical Guide to Tris(4-
iodophenyl)amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and experimental data for Tris(4-iodophenyl)amine, a key building block in
materials science and chemical synthesis.

Core Molecular Information

Tris(4-iodophenyl)amine, with the CAS Number 4181-20-8, is an aromatic amine featuring a
central nitrogen atom bonded to three 4-iodophenyl groups.[1][2][3][4] Its unique electronic and
structural properties make it a valuable precursor in the synthesis of advanced materials.

Molecular Formula: C1sH121sN[2][3][4][5]
IUPAC Name: 4-iodo-N,N-bis(4-iodophenyl)aniline[3][5]

Common Synonyms: TRI(4-IODOPHENYL)AMINE, Trisiodophenylamine, 4,4',4"-Nitrilotris(1-
iodobenzene), TITPA[2][4][6]

Molecular Structure Diagram
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The structure of Tris(4-iodophenyl)amine consists of a central nitrogen atom creating a
trigonal pyramidal geometry with the three attached iodophenyl rings.

Caption: Molecular structure of Tris(4-iodophenyl)amine.

Physicochemical and Crystallographic Data

The key properties of Tris(4-iodophenyl)amine are summarized below. This data is essential
for its application in experimental settings and material fabrication. It is typically a light brown or
off-white to yellow crystalline powder.[4][6][7]

Property Value

Molecular Weight 623.01 g/mol

Melting Point 167 °C

Boiling Point 559.5 + 45.0 °C (Predicted)
Density 2.172 + 0.06 g/cm? (Predicted)
Purity >97% - 99%

Room Temperature, Refrigerator, Sealed, Dry,

Storage Conditions
Dark

Table 1: Physicochemical Properties of Tris(4-iodophenyl)amine.[2][4][7]

Crystallographic data provides insight into the solid-state packing and conformation of the
molecule.
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Crystal Parameter Value
Space Group P121/n1l
a 10.6033 A
b 11.4222 A
c 16.0787 A
a 90.00°
B 106.9870°
y 90.00°

Table 2: Crystal Structure Data for Tris(4-iodophenyl)amine.[3]
Experimental Protocols

Synthesis of Tris(4-iodophenyl)amine[1]

This protocol outlines a general procedure for the synthesis of Tris(4-iodophenyl)amine.
Materials:

e Triphenylamine

e |[Pe2BF4

e Dichloromethane (CH2Cl2)

o Trifluoromethanesulfonic acid (TfOH)

o Saturated aqueous Sodium Bicarbonate (NaHCOs)

e Saturated aqueous Sodium Thiosulfate (NazS203)

o Saturated aqueous Sodium Chloride (NaCl)

e Anhydrous Sodium Sulfate (NazSOa)
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Silica gel for column chromatography
Hexane

Ethyl Acetate (EtOAC)

Procedure:

Combine triphenylamine (1 g, 4.1 mmol) and IPe2BF4 (5.3 g, 14.3 mmol) in CH2Cl2 (60 mL)
in a reaction vessel.

Cool the mixture to 0 °C under a nitrogen atmosphere.

Slowly add trifluoromethanesulfonic acid (900 uL, 4.1 mmol) dropwise to the mixture.

Allow the reaction to stir at room temperature under a nitrogen atmosphere for 21 hours,
during which the solution should turn reddish-brown.

Upon completion, quench the reaction by adding saturated aqueous NaHCOs and Na2S20:s.
Extract the aqueous layer with CH2Cl-.

Combine the organic layers and wash sequentially with saturated NaHCOs and NacCl
solutions.

Dry the organic phase over anhydrous NazSOa.

Filter the solution and concentrate it under reduced pressure to obtain the crude product.

Purify the crude product using silica gel column chromatography with a hexane/EtOAc (5/1)
eluent system to yield pure Tris(4-iodophenyl)amine.

Yield: 99% (2.507 g)

Characterization: The final product is characterized by Nuclear Magnetic Resonance (NMR)

spectroscopy.[1]

IH NMR (CDCls): & 7.54 (d, J = 8.9 Hz, 6H), 6.81 (d, J = 8.9 Hz, 6H)
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e 13C NMR (CDCls): & 146.5, 138.4, 126.0

Applications and Relevance

Tris(4-iodophenyl)amine serves as a critical building block in several areas of materials
science and chemistry:

e Organic Light-Emitting Diodes (OLEDSs): It is used as an intermediate in the synthesis of
materials for OLEDs.[4]

o Nanomaterials: It is employed in the preparation of nanostructures and nanopatrticles.[1]

e Supramolecular Chemistry: The compound is utilized in the construction of complex
architectures like macrocycles and supramolecular nanocages.[1]

Its utility stems from the three reactive iodine sites, which can be readily functionalized through
various cross-coupling reactions, allowing for the extension of the molecular framework and the
tuning of its electronic and photophysical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tris(4-iodophenyl)amine molecular structure and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352930#tris-4-iodophenyl-amine-molecular-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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